2-Hexoxy-6-(hydroxymethyl)oxane-3,4,5-triol

• CAS No.: 59080-45-4
• Product Name: 2-Hexoxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Molecular Formula: C12H24O6
• Molecular Weight: 264.31 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-hexoxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H24O6/c1-2-3-4-5-6-17-12-11(16)10(15)9(14)8(7-13)18-12/h8-16H,2-7H2,1H3/t8-,9-,10+,11-,12-/m1/s1
• Standard InChIKey: JVAZJLFFSJARQM-RMPHRYRLSA-N
• Isomeric SMILES: CCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• SMILES: CCCCCCOC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: CCCCCCOC1C(C(C(C(O1)CO)O)O)O
• Melting Point: 51.5°C
• Physical Description: Solid
• Description: Hexyl glucoside, also known as BHG, belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. Hexyl glucoside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Hexyl glucoside has been primarily detected in urine. Within the cell, hexyl glucoside is primarily located in the cytoplasm. Outside of the human body, hexyl glucoside can be found in citrus, malus (crab apple), and pomes. This makes hexyl glucoside a potential biomarker for the consumption of these food products.
• Synonyms: 1-Hexyl β-D-Glucoside; n-Hexyl β-D-Glucopyranoside; n-Hexyl-β-D-Glucoside
• PubChem Compound: 181215
• Last Modified: Nov 11 2021